Cas no 16000-39-8 (2-Methoxy-1-naphthonitrile)

• Product Name: 2-Methoxy-1-naphthonitrile
• CAS No: 16000-39-8
• Molecular Formula: C₁₂H₉NO
• Molecular Weight: 183.20596
• MDL: MFCD00003867
• CID: 220373
• PubChem ID: 85232

2-Methoxy-1-naphthonitrile Properties

Names and Identifiers

• 2-Methoxy-1-naphthonitrile
• 2-methoxy-1-Naphthalenecarbonitrile
• 2-methoxynaphthalene-1-carbonitrile
• 1-Cyano-2-methoxynaphthalene
• 1-Naphthalenecarbonitrile,2-methoxy
• 2-Methoxy-[1]naphthonitril
• 2-Methoxy-1-cyan-naphthalin
• 2-methoxy-1-cyanonaphthalene
• 2-methoxynaphthalenecarbonitrile
• 2-Methoxy-naphthoesaeure-(1)-nitril
• NSC94825
• 2-methoxy-naphthalene-1-carbonitrile
• NSC-94825
• TS-02551
• 1-Cyano-2-methoxy-naphthalene
• DTXSID70166783
• NSC 94825
• EINECS 240-133-3
• KPIZWRFKCSLGQK-UHFFFAOYSA-N
• NCIOpen2_001474
• FT-0637300
• A810100
• SCHEMBL881195
• 16000-39-8
• NS00025209
• 1-Naphthalenecarbonitrile, 2-methoxy-
• MFCD00003867
• 1-Naphthonitrile, 2-methoxy-
• CS-0333960
• AKOS005351084
• DTXCID0089274
• DB-043443
• G62801

• MDL： MFCD00003867
• InChIKey： KPIZWRFKCSLGQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-7H,1H3
• SMILES： COC1=C(C#N)C2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 183.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.068
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 2.72008
• PSA: 33.02000
• Refractive Index: 1.5880 (estimate)
• Boiling Point: 316.88°C (rough estimate)
• Melting Point: 95-96 °C(lit.)
• Flash Point: 153ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1261 (rough estimate)

2-Methoxy-1-naphthonitrile Security Information

• WGK Germany：3
• Safety Term：S23
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Risk Phrases： 20/21/22

2-Methoxy-1-naphthonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%